Cas no 1227586-66-4 (3-Chloro-5-phenylpyridine-2-acetonitrile)

• Product Name: 3-Chloro-5-phenylpyridine-2-acetonitrile
• CAS No: 1227586-66-4
• MF: C₁₃H₉ClN₂
• MW: 228.676961660385
• CID: 4801118
• Update Time: 2025-06-09

3-Chloro-5-phenylpyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-phenylpyridine-2-acetonitrile
• 3-Chloro-5-phenylpyridine-2-acetonitrile

• Inchi： 1S/C13H9ClN2/c14-12-8-11(9-16-13(12)6-7-15)10-4-2-1-3-5-10/h1-5,8-9H,6H2
• InChI Key： DEJGQFWZHVKMIX-UHFFFAOYSA-N
• SMILES： ClC1C(CC#N)=NC=C(C=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-5-phenylpyridine-2-acetonitrile

Comprehensive Overview of 3-Chloro-5-phenylpyridine-2-acetonitrile (CAS No. 1227586-66-4): Properties, Applications, and Industry Insights

3-Chloro-5-phenylpyridine-2-acetonitrile (CAS No. 1227586-66-4) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique molecular structure. This nitrile-substituted pyridine derivative features a chloro group at the 3-position and a phenyl ring at the 5-position, making it a versatile intermediate for synthesizing heterocyclic compounds. Its CAS number 1227586-66-4 ensures precise identification in regulatory and commercial contexts, while its pyridine-acetonitrile backbone offers reactivity for cross-coupling reactions and functional group transformations.

Recent studies highlight the compound's role in developing crop protection agents and pharmaceutical scaffolds, aligning with the growing demand for sustainable agrochemicals and targeted drug discovery. Researchers frequently search for "3-Chloro-5-phenylpyridine-2-acetonitrile synthesis" or "CAS 1227586-66-4 applications," reflecting interest in its synthetic pathways. The compound’s nitrile group enables further derivatization into amides or carboxylic acids, a feature exploited in designing bioactive molecules with improved pharmacokinetic properties.

From an industrial perspective, 1227586-66-4 is valued for its compatibility with modern green chemistry principles. Innovations in catalytic processes and solvent-free reactions have reduced the environmental footprint of its production. Questions like "How to purify 3-Chloro-5-phenylpyridine-2-acetonitrile?" or "Is CAS 1227586-66-4 stable under acidic conditions?" are common among chemists optimizing large-scale protocols. Analytical data (e.g., NMR, HPLC) confirm its high purity (>98%), meeting standards for high-value chemical intermediates.

The compound’s thermal stability (decomposition >200°C) and solubility profile (organic solvents like DCM, THF) make it suitable for multistep synthetic routes. In pharmaceuticals, its pyridine core mimics natural alkaloids, enabling applications in kinase inhibitor development—a hotspot in oncology research. Agrochemical manufacturers leverage its chlorophenyl moiety to engineer pesticides with lower toxicity profiles, addressing global trends toward eco-friendly pest control.

Regulatory compliance for CAS 1227586-66-4 varies by region, but it currently falls outside restricted categories, facilitating international trade. Safety data sheets emphasize standard lab precautions (gloves, ventilation), with no extreme hazards reported. Searches for "3-Chloro-5-phenylpyridine-2-acetonitrile supplier" or "price trends for CAS 1227586-66-4" indicate its commercial viability, with prices influenced by raw material costs and custom synthesis demand.

Future prospects for this compound include potential in material science, such as ligand design for metal-organic frameworks (MOFs), and expanded use in bioconjugation techniques. Its dual functionality (nitrile and aryl chloride) positions it as a candidate for click chemistry applications, a trending topic in drug delivery systems. Continuous optimization of its synthetic routes—like microwave-assisted reactions—may further enhance its accessibility for R&D sectors.